Cas no 72743-90-9 (4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)-)

• Product Name: 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)-
• CAS No: 72743-90-9
• MF: C₂₄H₂₈N₆S₂
• MW: 464.649321556091
• CID: 543483
• PubChem ID: 12622187
• Update Time: 2025-04-19

4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-3-[2-(4-phenyl-5-propylsulfanyl-1,2,4-triazol-3-yl)ethyl]-5-propylsulfanyl-1,2,4-triazole
• DTXSID20504656
• 1,2-Bis(4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)ethane
• 72743-90-9
• 3,3'-(Ethane-1,2-diyl)bis[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazole]
• 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)-

• Inchi： 1S/C24H28N6S2/c1-3-17-31-23-27-25-21(29(23)19-11-7-5-8-12-19)15-16-22-26-28-24(32-18-4-2)30(22)20-13-9-6-10-14-20/h5-14H,3-4,15-18H2,1-2H3
• InChI Key： WVUFMCFZYZUTLV-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NN=C(CCC2=NN=C(N2C2C=CC=CC=2)SCCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 464.18204
• Monoisotopic Mass: 464.18168727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 61.42